(1R,4R)-4-(4-Fluoro-2-nitrophenylamino)cyclohexanol

• IUPAC Name: 4-(4-fluoro-2-nitroanilino)cyclohexan-1-ol
• InChI: InChI=1S/C12H15FN2O3/c13-8-1-6-11(12(7-8)15(17)18)14-9-2-4-10(16)5-3-9/h1,6-7,9-10,14,16H,2-5H2
• InChI Key: UYLPQPNACBGPER-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC2=C(C=C(C=C2)F)[N+](=O)[O-])O
• Molecular Formula: C12H15FN2O3
• DSSTOX Substance ID: DTXSID301223236
• Molecular Weight: 254.26 g/mol
• CAS RN: 1233958-92-3

Description

(1R,4R)-4-(4-Fluoro-2-nitrophenylamino)cyclohexanol, also known as FNPA, is a chemical compound that has been widely studied for its potential use in scientific research. FNPA is a cyclohexanol derivative that has a fluoro-nitrophenyl group attached to it, making it a useful tool for studying various biological processes. In

Scientific Research Applications

1. Cancer Treatment Research

• Oxaliplatin : A member of the diaminocyclohexane family, oxaliplatin has demonstrated antitumor activity against colon cancer cell lines. Its use as a first-line chemotherapy for metastatic colorectal cancer showed an overall response rate of 20% and was well-tolerated with manageable side effects (Díaz-Rubio et al., 1998).
• 1-(2-chloroethyl)-3-cyclohexyl-1-nitrosourea (CCNU) : Used in a single course schedule for chronic progressive multiple sclerosis patients, although it primarily targeted peripheral immune cellular parameters, it showed a modest reduction in Central Nervous System (CNS) immunoglobulin G synthesis (Shih et al., 1983).

2. Environmental Exposure and Plasticizers

• Research on 1,2-Cyclohexane dicarboxylic acid, diisononyl ester (DINCH) , a plasticizer used to replace phthalates, revealed the potential use of its oxidative metabolites as biomarkers for DINCH exposure assessment in environmental studies (Silva et al., 2013).

3. Tyrosine Metabolism Disorders

• The introduction of 2-(2-nitro-4-trifluoro-methylbenzyol)-1,3 cyclohexanedione (NTBC) significantly improved survival and quality of life for patients with hereditary tyrosinemia type 1 (HT-1), a disorder of tyrosine catabolism. However, it remains a chronic disorder with long-term complications, prompting investigations into the heterogeneity of follow-up procedures for treated patients (Schiff et al., 2012).

4. Neurocognitive Outcomes in Tyrosinemia Type 1

• Treatment with NTBC and dietary restrictions improves physical health in Tyrosinemia type 1 patients. However, studies have shown suboptimal neurocognitive outcomes, indicating the need for further research into the behavioral problems and health-related quality of life in these patients (van Vliet et al., 2019).